Cas no 1392467-20-7 (1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol)

• Product Name: 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol
• CAS No: 1392467-20-7
• MF: C₁₀H₁₂BrFO
• MW: 247.104085922241
• CID: 6231629
• PubChem ID: 65145016
• Update Time: 2025-10-29

1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol
• SCHEMBL11894496
• AKOS014478550
• AT10002
• 1-(4-Bromo-2-fluoro-phenyl)-2-methyl-propan-2-ol
• EN300-1915043
• 1392467-20-7
• MFCD21140624
• RHONZSPNQHZZJJ-UHFFFAOYSA-N

• Inchi： 1S/C10H12BrFO/c1-10(2,13)6-7-3-4-8(11)5-9(7)12/h3-5,13H,6H2,1-2H3
• InChI Key： RHONZSPNQHZZJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC(C)(C)O

Computed Properties

• Exact Mass: 246.00556g/mol
• Monoisotopic Mass: 246.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol

Chemical Profile of 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol (CAS No. 1392467-20-7)

1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol, identified by the chemical compound code CAS No. 1392467-20-7, is a significant molecular entity in the realm of pharmaceutical and biochemical research. This compound belongs to a class of aromatic alcohols characterized by a bromo and fluoro substituent on a phenyl ring, coupled with a secondary alcohol functional group and an isobutyl side chain. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The presence of both bromo and fluoro atoms on the aromatic ring enhances the reactivity of the molecule, facilitating various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These attributes have positioned 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol as a key building block in the synthesis of more complex pharmacophores. Recent advancements in medicinal chemistry have leveraged this compound to develop novel therapeutic agents targeting diverse biological pathways.

In the context of contemporary research, 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol has been explored for its potential in modulating enzyme activities and receptor interactions. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in inflammatory responses and cancer progression. The fluoro substituent, in particular, is known to improve metabolic stability and binding affinity, attributes that are highly valued in drug design.

The secondary alcohol moiety in 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol provides a versatile site for further functionalization, enabling the synthesis of esters, ethers, or amides through oxidation or nucleophilic addition reactions. This flexibility has been exploited in the development of prodrugs and bioconjugates aimed at enhancing drug delivery systems. Moreover, the isobutyl side chain contributes to the lipophilicity of the molecule, which is a critical parameter in determining oral bioavailability and membrane permeability.

Recent publications highlight the utility of 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol in fragment-based drug discovery initiatives. By employing high-throughput screening techniques coupled with structure-based drug design methodologies, researchers have identified novel scaffolds derived from this compound that exhibit promising biological activity. The bromo substituent serves as an ideal handle for further derivatization via palladium-catalyzed cross-coupling reactions, allowing for rapid diversification of the molecular library.

The synthesis of 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol typically involves multi-step organic transformations starting from commercially available precursors such as 4-bromoiodobenzene or 4-bromoiodoanisole. The introduction of the fluoro group is often achieved through metal-halogen exchange followed by fluorination using reagents like Selectfluor or DAST (diethylaminosulfur trifluoride). The final step involves the reduction or protection of the alcohol functionality to achieve the desired stereochemistry.

In industrial applications, 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol is utilized as an intermediate in large-scale manufacturing processes for active pharmaceutical ingredients (APIs). Its robust synthetic route and compatibility with continuous flow chemistry make it an attractive candidate for scalable production. Additionally, advances in green chemistry principles have led to the development of more sustainable synthetic protocols that minimize waste generation and hazardous byproducts.

The pharmacological profile of 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol has been further elucidated through computational modeling studies. Molecular dynamics simulations have revealed insights into its binding interactions with target proteins, providing a rational basis for optimizing lead compounds. These computational approaches complement experimental data obtained from enzyme assays and cell-based assays, thereby accelerating the drug discovery pipeline.

Future directions in research may explore the incorporation of 1-(4-bromo-2-fluorophenyl)-2-methylpropan-2-ol into libraries designed for artificial intelligence-assisted drug design. Machine learning algorithms can predict novel derivatives with enhanced pharmacokinetic properties or improved therapeutic efficacy based on existing datasets. Such integrative strategies hold promise for accelerating the development of next-generation therapeutics tailored to individual patient needs.